Cas no 2228307-47-7 (3-amino-3-{4-(difluoromethyl)sulfanylphenyl}cyclobutan-1-ol)

• Product Name: 3-amino-3-{4-(difluoromethyl)sulfanylphenyl}cyclobutan-1-ol
• CAS No: 2228307-47-7
• MF: C₁₁H₁₃F₂NOS
• MW: 245.288828611374
• CID: 6193950
• PubChem ID: 165684350
• Update Time: 2025-07-22

3-amino-3-{4-(difluoromethyl)sulfanylphenyl}cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-{4-(difluoromethyl)sulfanylphenyl}cyclobutan-1-ol
• 3-amino-3-{4-[(difluoromethyl)sulfanyl]phenyl}cyclobutan-1-ol
• EN300-1952499
• 2228307-47-7

• Inchi： 1S/C11H13F2NOS/c12-10(13)16-9-3-1-7(2-4-9)11(14)5-8(15)6-11/h1-4,8,10,15H,5-6,14H2
• InChI Key： DVIQZPLODBWMDN-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1C=CC(=CC=1)C1(CC(C1)O)N

Computed Properties

• Exact Mass: 245.06859154g/mol
• Monoisotopic Mass: 245.06859154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.6Ų

Additional information on 3-amino-3-{4-(difluoromethyl)sulfanylphenyl}cyclobutan-1-ol

Exploring the Potential of 3-amino-3-{4-(difluoromethyl)sulfanylphenyl}cyclobutan-1-ol (CAS No. 2228307-47-7) in Modern Pharmaceutical Research

In the rapidly evolving field of pharmaceutical chemistry, 3-amino-3-{4-(difluoromethyl)sulfanylphenyl}cyclobutan-1-ol (CAS No. 2228307-47-7) has emerged as a compound of significant interest. This structurally unique molecule combines a cyclobutane core with a difluoromethylsulfanyl substituent, offering a promising scaffold for drug discovery. Researchers are particularly intrigued by its potential applications in targeting enzyme inhibition and receptor modulation, which align with current trends in precision medicine and personalized therapeutics.

The compound's amino-cyclobutanol moiety is a key feature that distinguishes it from conventional aromatic systems. This structural characteristic has sparked discussions in medicinal chemistry forums and pharmaceutical research communities, especially regarding its potential to improve drug bioavailability and metabolic stability. Recent searches on scientific databases show growing interest in fluorinated pharmaceutical intermediates and sulfur-containing bioactive compounds, placing this molecule at the intersection of these two important research areas.

From a synthetic chemistry perspective, the preparation of 3-amino-3-{4-(difluoromethyl)sulfanylphenyl}cyclobutan-1-ol presents interesting challenges that have become a topic in organic synthesis optimization discussions. The incorporation of both fluorine atoms and a sulfur linkage in the same molecule offers opportunities to study structure-activity relationships in drug design. This aligns with current industry focus on rational drug design and computational chemistry approaches to accelerate pharmaceutical development.

The physicochemical properties of CAS 2228307-47-7 make it particularly interesting for central nervous system (CNS) drug development, a hot topic in recent pharmaceutical research. Its potential to cross the blood-brain barrier while maintaining metabolic stability has been noted in preliminary studies, though further research is needed. This characteristic has generated discussions in neuroscience research circles about its possible applications in addressing neurological conditions.

In the context of green chemistry initiatives, the environmental profile of 3-amino-3-{4-(difluoromethyl)sulfanylphenyl}cyclobutan-1-ol synthesis has become a subject of investigation. Researchers are exploring more sustainable routes to produce this compound, responding to the pharmaceutical industry's growing emphasis on eco-friendly synthesis methods. This aspect has gained attention in process chemistry discussions and industrial scale-up planning.

The potential of 2228307-47-7 in proteomics research and chemical biology applications has also been noted. Its unique structure makes it a candidate for use as a molecular probe or biochemical tool in studying protein-ligand interactions. This application aligns with current trends in target identification and validation in drug discovery pipelines.

Quality control aspects of 3-amino-3-{4-(difluoromethyl)sulfanylphenyl}cyclobutan-1-ol production have become another area of focus, particularly regarding analytical method development and specification setting. The pharmaceutical industry's increasing reliance on quality by design (QbD) principles has made the characterization of such novel compounds a priority in pharmaceutical development programs.

As research into fluorinated pharmaceuticals continues to expand, the significance of compounds like CAS 2228307-47-7 is likely to grow. Its structural features address several current challenges in drug discovery, including the need for improved pharmacokinetic properties and target selectivity. The compound represents an interesting case study in how heterocyclic chemistry and fluorine chemistry can be combined to create novel bioactive molecules.

The intellectual property landscape surrounding 3-amino-3-{4-(difluoromethyl)sulfanylphenyl}cyclobutan-1-ol has also attracted attention, with searches showing interest in its patent status and composition of matter claims. This reflects the broader pharmaceutical industry's focus on novel chemical entities and their protection in competitive markets.

Looking forward, the research community anticipates more studies exploring the full potential of 2228307-47-7 in various therapeutic areas. Its unique combination of structural elements positions it as a valuable compound for addressing current challenges in medicinal chemistry and pharmaceutical development, making it a subject worth following in coming years.